Fenoxaprop, (-)-

• CAS: 113776-21-9
• Molecular Formula: C16H12ClNO5
• Molecular Weight: 333.72 g/mol
• InChI: InChI=1S/C16H12ClNO5/c1-9(15(19)20)21-11-3-5-12(6-4-11)22-16-18-13-7-2-10(17)8-14(13)23-16/h2-9H,1H3,(H,19,20)/t9-/m0/s1
• InChIKey: MPPOHAUSNPTFAJ-VIFPVBQESA-N

Fenoxaprop, (-)-: Chiral Reference Standard & Research Tool

Fenoxaprop, (-)- (CAS 113776-21-9), also designated (−)-Fenoxaprop or (S)-fenoxaprop, is the S-(−)-enantiomer of the chiral aryloxyphenoxypropionate (AOPP) herbicide fenoxaprop [1]. It is the herbicidally inactive stereoisomer, in contrast to the R-(+)-enantiomer (fenoxaprop-P, CAS 113158-40-0), which constitutes the biologically active form [1][2]. As a single-enantiomer compound with molecular formula C₁₆H₁₂ClNO₅ and molecular weight 333.72 g/mol, it serves as an essential chiral reference standard for enantiomeric purity determination, an impurity marker in fenoxaprop-P quality control, and a critical probe for enantioselective environmental fate and toxicology studies [3].

Chiral reference standard for enantiomeric purity determination

Impurity marker in fenoxaprop-P quality control

Probe for enantioselective environmental fate and toxicity studies

• [1] Wikipedia contributors. Fenoxaprop-Herbizide. Wikipedia, Die freie Enzyklopädie. 2021 Jul 12. Available from: https://de.wikipedia.org/wiki/Fenoxaprop-P View Source
• [2] BCPC Pesticide Compendium. Fenoxaprop. Available from: http://www.bcpcpesticidecompendium.org/fenoxaprop.html View Source
• [3] Wikidata. (-)-Fenoxaprop. Wikidata Q27293774. 2024 Aug 27. Available from: https://m.wikidata.org/wiki/Q27293774 View Source

Why Fenoxaprop, (-)- Cannot Be Substituted

The S-(−)-enantiomer of fenoxaprop is not an interchangeable form of the herbicide. It is the herbicidally inactive stereoisomer, whereas the R-(+)-enantiomer is the active ACCase-inhibiting principle [1]. Racemic fenoxaprop (CAS 95617-09-7) contains equal proportions of both enantiomers, but the S-(−)-form degrades significantly faster in soil (half-life 2.03–5.17 days vs. 2.42–20.39 days for the R-form) and exhibits enantiomer-specific inversion to the R-(+)-form in certain soils [2]. Furthermore, the S-(−)-enantiomer is not an inert diluent: it actively interferes with the herbicidal activity of the R-(+)-enantiomer, as demonstrated by R-enriched formulations showing disproportionately higher activity than predicted by enantiomeric excess alone [3]. These fundamental differences in biological activity, environmental persistence, and toxicological profile mean that substituting the S-(−)-enantiomer with either the racemate or the R-(+)-enantiomer would yield invalid results in chiral analytical method validation, impurity profiling, and enantioselective fate studies. The quantitative evidence below establishes the specific dimensions of differentiation.

DegradationS-(−)-enantiomer may degrade significantly faster in soil, with reported unidirectional chiral inversion to the R-(+)-form in some matrices.

ActivityS-(−)-enantiomer may suppress R-(+)-fenoxaprop herbicidal activity; racemic or R-(+)-only standards cannot replicate this interference profile.

ToxicityS-enantiomers show consistently higher acute aquatic toxicity in reported zebrafish studies, altering hazard characterization if substituted.

• [1] Zhang Y, Liu D, Diao J, He Z, Zhou Z, Wang P, Li X. Enantioselective Environmental Behavior of the Chiral Herbicide Fenoxaprop-ethyl and Its Chiral Metabolite Fenoxaprop in Soil. J Agric Food Chem. 2010 Dec 22;58(24):12878-84. doi:10.1021/jf103537a. View Source
• [2] Zhang Y, Liu D, Diao J, He Z, Zhou Z, Wang P, Li X. Enantioselective Environmental Behavior of the Chiral Herbicide Fenoxaprop-ethyl and Its Chiral Metabolite Fenoxaprop in Soil. J Agric Food Chem. 2010 Dec 22;58(24):12878-84. doi:10.1021/jf103537a. View Source
• [3] Mueller-Warrant GW. Enhanced Activity of Single-Isomer Fenoxaprop on Cool-Season Grasses. Weed Technol. 1991 Dec;5(4):826-833. doi:10.1017/S0890037X00034005. View Source

Differentiation Evidence for Fenoxaprop, (-)-

Herbicidal Inactivity: S-(−) vs R-(+)-Fenoxaprop

In a greenhouse whole-plant assay comparing the R-(+), S-(−), and racemic forms of fenoxaprop-ethyl on rice (Oryza sativa) and barnyardgrass (Echinochloa crus-galli), the R-(+) enantiomer exhibited the highest herbicidal activity while the S-(−) enantiomer showed the lowest activity on both plant species [1]. Crucially, the selectivity index (rice safety / barnyardgrass control) was 1.5 for the S-(−) isomer versus only 0.57 for the R-(+) isomer, indicating that the S-(−) isomer, while largely herbicidally inactive, provides a wider safety margin on rice [1]. In vitro ACCase inhibition assays confirmed that the R-(+) isomer is the biologically active form and that the target site of fenoxaprop is acetyl-CoA carboxylase [1].

Phytotoxicity Selectivity

Head-to-head

Selectivity index 1.5 (S−) vs 0.57 (R+)

Supports chiral reference standard workflow

Greenhouse assay; rice and barnyardgrass

Evidence Dimension	Selectivity index (rice safety / barnyardgrass herbicidal activity) in greenhouse whole-plant assay
Target Compound Data	Selectivity index = 1.5 for S-(−)-fenoxaprop-ethyl
Comparator Or Baseline	Selectivity index = 0.57 for R-(+)-fenoxaprop-ethyl
Quantified Difference	The S-(−) isomer selectivity index is approximately 2.63-fold higher than that of the R-(+) isomer (1.5 / 0.57 ≈ 2.63), driven by substantially lower herbicidal activity on barnyardgrass rather than improved rice safety per se
Conditions	Greenhouse whole-plant dose-response assay; rice (Oryza sativa) and barnyardgrass (Echinochloa crus-galli); fenoxaprop-ethyl enantiomers applied post-emergence

Why This Matters

This is the foundational differentiation for procurement: the S-(−)-enantiomer is not a low-purity version of the active herbicide but a stereochemically distinct compound with qualitatively different biological activity, making it essential as a negative control in mode-of-action studies and as a chiral reference standard for verifying enantiomeric purity of fenoxaprop-P products.

• [1] Kim TJ, Kim JS, Cho JS, Chang HS, Cho KY. Chiral effect of fenoxaprop-ethyl on rice (Oryza sativa) and barnyardgrass (Echinochloa crus-galli). Korean J Weed Sci. 2001 Jun;21(2):147-155. Available from: http://koreascience.kr/article/JAKO200114364026133.page View Source

Soil Half-Life: S-(−) vs R-(+)-Fenoxaprop

In a study of the enantioselective degradation behavior of racemic fenoxaprop (FA) in three native Chinese soils using chiral HPLC with an amylose tri-(3,5-dimethylphenylcarbamate) (ADMPC) column, the S-(−)-FA enantiomer degraded preferentially and significantly faster than the R-(+)-FA enantiomer in all three soils tested [1]. The half-life (t₁/₂) of the S-(−)-form ranged from 2.03 to 5.17 days, whereas the half-life of the R-(+)-form ranged from 2.42 to 20.39 days, representing an up to ~10-fold difference in persistence between enantiomers in the most divergent soil [1]. Additionally, inversion of the S-(−)-enantiomer into the R-(+)-enantiomer was observed in two of the three soils when enantiopure S-(−)-FA was incubated, a phenomenon with no corresponding reverse inversion from R-(+) to S-(−) [1]. Sterilized control experiments confirmed that the enantioselectivity was microbially mediated [1].

Soil Persistence

Head-to-head

Half-life 2.03–5.17 d (S−) vs 2.42–20.39 d (R+)

Supports enantiomer-specific monitoring

Chiral inversion observed in 2 of 3 soils

Evidence Dimension	Soil degradation half-life (t₁/₂) of fenoxaprop enantiomers under native (non-sterile) conditions
Target Compound Data	S-(−)-fenoxaprop half-life: 2.03–5.17 days across three soils
Comparator Or Baseline	R-(+)-fenoxaprop half-life: 2.42–20.39 days across the same three soils
Quantified Difference	The R-(+)-enantiomer persisted up to approximately 4-fold to 10-fold longer than the S-(−)-enantiomer, depending on soil type; S-(−)-FA inversion to R-(+)-FA occurred in 2 of 3 soils
Conditions	Three native Chinese soils (designated SN1, SN2, SN3); racemic fenoxaprop (rac-FA) incubated under aerobic conditions at 25°C; chiral HPLC analysis with ADMPC column; sterilized controls run in parallel

Why This Matters

For environmental fate researchers and regulatory risk assessors, the divergent persistence and unidirectional chiral inversion mean that enantiomer-specific analytical standards are indispensable for accurate environmental monitoring. Using racemic fenoxaprop as a surrogate for enantiomer-specific quantification would systematically underestimate R-(+)-fenoxaprop persistence and mischaracterize exposure profiles.

• [1] Zhang Y, Liu D, Diao J, He Z, Zhou Z, Wang P, Li X. Enantioselective Environmental Behavior of the Chiral Herbicide Fenoxaprop-ethyl and Its Chiral Metabolite Fenoxaprop in Soil. J Agric Food Chem. 2010 Dec 22;58(24):12878-84. doi:10.1021/jf103537a. View Source

S-(−)-Enantiomer Interference with Herbicidal Efficacy

In a direct comparative study, formulations of fenoxaprop enriched in the R-(+) isomer to 92% (EW formulation) and 89% (EC formulation) were compared with the commercial racemate EC for control of roughstalk bluegrass (Poa trivialis) and crop tolerance in perennial ryegrass and tall fescue grown for seed [1]. The enriched EW and EC formulations were more than twice as active as the racemate per kg total fenoxaprop, despite enrichment levels that should have increased activity by only 1.84-fold and 1.78-fold, respectively, assuming simple additive contributions of the enantiomers [1]. The observed 3.69-fold (EW) and 3.06-fold (EC) increase in activity on roughstalk bluegrass relative to the racemate suggests that the S-(−) isomer actively interferes with the herbicidal activity of the R-(+) isomer [1]. Practically, 280 g ai ha⁻¹ of the racemate could be replaced with only 76 g ha⁻¹ of the EW or 92 g ha⁻¹ of the EC formulation for equivalent weed control [1].

Activity Interference

Head-to-head

Actual activity 3.69× exceeded predicted 1.84×

Supports impurity impact assessment

Field trial; racemate vs R-enriched

Evidence Dimension	Herbicidal activity on roughstalk bluegrass per kg total fenoxaprop (field-use rate equivalence and activity fold-increase relative to racemate)
Target Compound Data	Racemic fenoxaprop EC: 280 g ai ha⁻¹ required for effective control; baseline activity = 1.0×
Comparator Or Baseline	R-enriched EW (92% R): 76 g ai ha⁻¹ for equivalent control (3.69-fold activity increase); R-enriched EC (89% R): 92 g ai ha⁻¹ for equivalent control (3.06-fold activity increase); expected activity increase based on enantiomeric excess: 1.84-fold (EW) and 1.78-fold (EC)
Quantified Difference	Actual activity increase (3.69× and 3.06×) exceeded predicted activity increase (1.84× and 1.78×) by approximately 2.0-fold and 1.72-fold respectively, indicating S-(−) isomer interference; racemate application rate reduction of approximately 73% (EW) and 67% (EC) achievable with R-enriched formulations
Conditions	Field trials on roughstalk bluegrass (Poa trivialis) in perennial ryegrass (Lolium perenne) and tall fescue (Festuca arundinacea) grown for seed; post-emergence application; EW = emulsifiable water-based formulation; EC = emulsifiable concentrate

Why This Matters

This evidence directly quantifies the non-ideality of the S-(−)-enantiomer as a mixture component: it is not an inert diluent but a negative modulator of R-(+)-enantiomer activity. For formulation scientists and agrochemical manufacturers, this establishes the operational necessity of enantiopure S-(−)-fenoxaprop as a reference standard to validate chiral purity specifications and to understand batch-to-batch efficacy variations in fenoxaprop-P products.

• [1] Mueller-Warrant GW. Enhanced Activity of Single-Isomer Fenoxaprop on Cool-Season Grasses. Weed Technol. 1991 Dec;5(4):826-833. doi:10.1017/S0890037X00034005. View Source

Aquatic Toxicity: S- vs R-Enantiomers in Zebrafish

In a 96-h acute toxicity study using zebrafish (Danio rerio) exposed to fenoxaprop-ethyl (FE) and its four major chiral metabolites (FA, EHPP, HPPA, CDHB), the S-enantiomers of FE, FA, CDHB, and EHPP were consistently more toxic than their corresponding R-enantiomers [1]. The overall toxicity ranking was FE > CDHB > EHPP > FA > HPPA [1]. The R-enantiomers of FA and HPPA were preferentially enriched and metabolized in zebrafish tissues, with enantiomeric fractions (EFs) ranging from 0.65 to 0.85, indicating selective bioaccumulation of the R-form [1]. Enantioselective oxidative stress effects were also observed: FE and its metabolites significantly increased catalase (CAT) and superoxide dismutase (SOD) activity as well as malondialdehyde (MDA) content in gill and liver tissues, with S-enantiomers eliciting stronger responses [1].

Aquatic Toxicity

Head-to-head

S-enantiomers more toxic; R-form enriched (EF 0.65–0.85)

Supports enantiomer-specific ecotoxicity testing

Zebrafish 96-h; oxidative stress markers

Evidence Dimension	96-h acute toxicity to zebrafish (relative toxicity ranking and enantioselective bioaccumulation)
Target Compound Data	S-enantiomers of FE, FA, CDHB, and EHPP: consistently higher acute toxicity than R-enantiomers; S-enantiomers less preferentially bioaccumulated (EF of R-enantiomers = 0.65–0.85)
Comparator Or Baseline	R-enantiomers of FE, FA, CDHB, and EHPP: consistently lower acute toxicity than S-enantiomers; R-enantiomers preferentially enriched in zebrafish tissues
Quantified Difference	Qualitative but consistent enantioselectivity: S-enantiomers more toxic across all four chiral analytes tested; preferential enrichment of R-enantiomers in tissues with EF 0.65–0.85; FA metabolite half-lives in zebrafish: 0.92–1.72 days
Conditions	Zebrafish (Danio rerio) 96-h static exposure; analytes quantified by chiral HPLC-MS/MS with Chiralpak IC column; oxidative stress biomarkers (CAT, SOD, MDA) measured in gill and liver

Why This Matters

For environmental toxicology laboratories and regulatory ecotoxicology studies, the consistent pattern of higher S-enantiomer toxicity across all chiral analytes means that risk assessments based solely on racemic mixture toxicity data may underestimate the hazard posed by the S-(−)-enantiomer fraction. This directly supports the procurement of enantiopure S-(−)-fenoxaprop as an analytical standard for enantiomer-specific aquatic toxicity testing and environmental monitoring programs.

• [1] Xu Y, Jing X, Zhai W, Li X. The enantioselective enrichment, metabolism, and toxicity of fenoxaprop-ethyl and its metabolites in zebrafish. Chirality. 2020 Jul;32(7):990-997. doi:10.1002/chir.23222. Epub 2020 Mar 20. PMID: 32196770. View Source

Critical Impurity Marker for Fenoxaprop-P

Under EU Commission Directive 2008/66/EC, fenoxaprop-P (CAS 113158-40-0, CIPAC No. 484) is approved as an active herbicidal substance with a minimum purity specification of ≥ 920 g/kg [1]. The CIPAC method for fenoxaprop-P-ethyl specifically requires chiral-phase HPLC separation (mobile phase: isooctane/propan-2-ol/trifluoroacetic acid) to determine the enantiomeric ratio and quantify the undesired S-enantiomer as the critical chiral impurity [2]. In contrast, racemic fenoxaprop (CAS 95617-09-7) is not approved as an active substance under EU Regulation 1107/2009 and is classified solely as a chemical transformation product/metabolite [3]. The Chinese national standard GB 22616-2008 for fenoxaprop-P-ethyl technical material similarly establishes purity requirements that necessitate enantiomeric composition verification [4]. This regulatory framework mandates the availability of authenticated S-(−)-fenoxaprop (CAS 113776-21-9) as a reference standard for enantiomeric purity determination in commercial fenoxaprop-P products.

Regulatory Specification

Class-level

EU 2008/66/EC mandates chiral HPLC impurity verification; fenoxaprop-P ≥920 g/kg

Drives procurement as reference standard

CIPAC method; racemate not approved

Evidence Dimension	Regulatory approval status and purity specification for fenoxaprop-P vs. racemic fenoxaprop
Target Compound Data	S-(−)-fenoxaprop (CAS 113776-21-9): defined as the unwanted enantiomeric impurity in fenoxaprop-P products; analytical reference standard required for CIPAC chiral HPLC method
Comparator Or Baseline	Fenoxaprop-P (CAS 113158-40-0): approved EU active substance, minimum purity ≥ 920 g/kg; racemic fenoxaprop (CAS 95617-09-7): not approved under EU 1107/2009, status: 'Not approved'
Quantified Difference	Fenoxaprop-P must contain ≤ 80 g/kg of S-(−)-enantiomer and other impurities combined; the S-(−)-enantiomer content is specifically quantified by chiral HPLC per CIPAC method; no corresponding regulatory approval pathway exists for racemic fenoxaprop
Conditions	EU regulatory framework: Commission Directive 2008/66/EC amending Council Directive 91/414/EEC; CIPAC chiral HPLC method for fenoxaprop-P-ethyl; Chinese GB 22616-2008 standard

Why This Matters

For quality control (QC) laboratories, regulatory affairs departments, and agrochemical manufacturers, the S-(−)-fenoxaprop reference standard is not optional but is a regulatory necessity. Without an authenticated sample of the S-(−)-enantiomer, laboratories cannot validate the chiral HPLC method required to demonstrate compliance with the ≥ 920 g/kg fenoxaprop-P purity specification, creating a direct procurement imperative.

• [1] Commission Directive 2008/66/EC of 30 June 2008 amending Council Directive 91/414/EEC to include bifenox, diflufenican, fenoxaprop-P, fenpropidin and quinoclamine as active substances. Off J Eur Union. 2008 Jul 3;L 171:14. Fenoxaprop-P CAS 113158-40-0, CIPAC 484, purity ≥ 920 g/kg. View Source
• [2] CIPAC. Fenoxaprop-P-ethyl: Chiral phase separation method. Collaborative International Pesticides Analytical Council. Available from: https://www.cipac.org View Source
• [3] University of Hertfordshire Pesticide Properties Database (PPDB). Fenoxaprop (Ref: HOE 053022). GB regulatory status: Not approved under EC Regulation 1107/2009. Available from: https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1006.htm View Source
• [4] GB 22616-2008. Fenoxaprop-P-ethyl technical material. National Standard of the People's Republic of China. 2008. Available from: https://www.kyoto-kem.net.cn View Source

Applications of Fenoxaprop, (-)-

Chiral Reference Standard for Fenoxaprop-P QC

QC laboratories performing batch-release testing of fenoxaprop-P technical material and formulated products require enantiopure S-(−)-fenoxaprop as a certified reference standard for chiral HPLC method calibration. The CIPAC method specifies chiral-phase separation to quantify the S-enantiomer impurity, and the EU minimum purity specification of ≥ 920 g/kg for fenoxaprop-P directly mandates enantiomeric composition verification [1][2]. Without an authenticated S-(−)-fenoxaprop standard, laboratories cannot validate method linearity, accuracy, or limit of quantification for the critical enantiomeric impurity, creating a non-negotiable procurement need for any facility engaged in fenoxaprop-P manufacture, formulation, or regulatory dossier submission.

Enantioselective Fate Monitoring in Soil and Water

Environmental monitoring programs that track chiral pesticide residues in soil, sediment, and water must use enantiopure S-(−)-fenoxaprop to calibrate and validate chiral analytical methods. Because the S-(−)-enantiomer degrades 2–10× faster than the R-(+)-enantiomer in soil (half-life 2.03–5.17 days vs. 2.42–20.39 days) [3] and exhibits faster degradation in water-sediment microcosms [4], and because unidirectional chiral inversion from S-(−) to R-(+) occurs in some soils [3], accurate enantiomer-specific quantification is essential for constructing valid environmental exposure models. The S-(−)-fenoxaprop standard enables researchers to distinguish between enantioselective degradation and chiral inversion—a distinction impossible with racemic standards alone.

Enantiomer-Specific Ecotoxicology Studies

Regulatory ecotoxicology studies that evaluate the aquatic hazard of fenoxaprop-ethyl and its metabolites must account for the consistent finding that S-enantiomers are more acutely toxic than R-enantiomers to zebrafish and other aquatic organisms [5]. Enantiopure S-(−)-fenoxaprop enables dose-response experiments that isolate the toxicity contribution of the S-enantiomer, supporting more accurate species sensitivity distributions and hazard quotients. This is particularly relevant given that fenoxaprop-P-ethyl has been flagged for potential endocrine-disrupting properties under EU Regulation 1107/2009 [6], making enantiomer-resolved toxicity data increasingly important for regulatory decision-making.

S-(−)-Enantiomer Interference Mechanism

The finding that S-(−)-fenoxaprop actively interferes with R-(+)-fenoxaprop herbicidal activity—as evidenced by R-enriched formulations exceeding predicted activity by approximately 2-fold [7]—creates a research demand for enantiopure S-(−)-fenoxaprop in mechanistic studies. Researchers investigating ACCase binding kinetics, enantiomer-enantiomer interactions at the target site, or the physicochemical basis of the interference effect require both enantiomers in high enantiomeric purity to conduct controlled reconstitution experiments. This application is directly relevant to agrochemical discovery programs seeking to understand and mitigate enantiomeric antagonism in chiral herbicide formulations.

Application

Selection Property

Validation Focus

Chiral Reference Standard for QC

Enantiomeric purity verification

Chiral HPLC method validation

Enantioselective Fate Monitoring

Enantiomer-specific quantification

Degradation and inversion kinetics

Enantiomer-Specific Ecotoxicology

Enantiomer-resolved toxicity

Aquatic hazard assessment

Enantiomer Interference Mechanism

Enantiomer interaction assay

ACCase binding site studies

• [1] Commission Directive 2008/66/EC of 30 June 2008 amending Council Directive 91/414/EEC. Fenoxaprop-P CAS 113158-40-0, CIPAC 484, purity ≥ 920 g/kg. Off J Eur Union. 2008 Jul 3;L 171:14. View Source
• [2] CIPAC. Fenoxaprop-P-ethyl: Chiral phase separation method for enantiomeric ratio determination. Collaborative International Pesticides Analytical Council. View Source
• [3] Zhang Y, Liu D, Diao J, He Z, Zhou Z, Wang P, Li X. Enantioselective Environmental Behavior of the Chiral Herbicide Fenoxaprop-ethyl and Its Chiral Metabolite Fenoxaprop in Soil. J Agric Food Chem. 2010;58(24):12878-84. View Source
• [4] Jing X, Yao G, Liu D, Qu H, Zhou Q, Zhou Z, Wang P. Environmental Fate of Chiral Herbicide Fenoxaprop-ethyl in Water-Sediment Microcosms. Sci Rep. 2016;6:26797. View Source
• [5] Xu Y, Jing X, Zhai W, Li X. The enantioselective enrichment, metabolism, and toxicity of fenoxaprop-ethyl and its metabolites in zebrafish. Chirality. 2020;32(7):990-997. PMID: 32196770. View Source
• [6] PAN Europe. EU Member States obstruct ban on harmful Endocrine-Disrupting Pesticides. 2025 Jul 8. Available from: https://www.pan-europe.info View Source
• [7] Mueller-Warrant GW. Enhanced Activity of Single-Isomer Fenoxaprop on Cool-Season Grasses. Weed Technol. 1991;5(4):826-833. View Source